5-(Bromomethyl)-2,1,3-benzoxadiazole
Overview
Description
5-(Bromomethyl)-2,1,3-benzoxadiazole (5-BrMe-2,1,3-BzD) is an organic compound belonging to the family of brominated benzoxadiazole derivatives. It is a colorless solid that is soluble in organic solvents and is used in a variety of scientific applications. 5-BrMe-2,1,3-BzD has been studied extensively in recent years due to its potential applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
Fluorescent Dye for Biological Experiments
5-(Bromomethyl)-2,1,3-benzoxadiazole: is utilized as a multifunctional dye in biological experiments. It aids researchers in observing and analyzing cell structures, tracking biomolecules, and evaluating cell functions. This compound is instrumental in distinguishing cell types, detecting biomolecules, studying tissue pathology, and monitoring microorganisms .
Clinical Diagnostics
In the clinical setting, this compound’s role extends to diagnostics. Its properties as a fluorescent dye make it valuable for a range of diagnostic applications, where it can be used to visualize cells and tissues under a microscope, aiding in the diagnosis of diseases .
Textile Dyeing
The traditional field of textile dyeing also benefits from the use of 5-(Bromomethyl)-2,1,3-benzoxadiazole . It provides a means to impart vibrant colors to fabrics, which is essential for the textile industry .
Functional Textile Processing
Emerging fields such as functional textile processing utilize this compound. It’s involved in creating textiles with specific properties, such as antimicrobial or UV-protective fabrics, enhancing the functionality of textiles beyond mere aesthetics .
Food Pigments
As a dye, 5-(Bromomethyl)-2,1,3-benzoxadiazole finds its application in the food industry as well. It can be used to color food products, ensuring they are appealing and consistent in appearance .
Dye-Sensitized Solar Cells
This compound is also making strides in the field of renewable energy. In dye-sensitized solar cells, it serves as a component that helps to capture light and convert it into electrical energy, showcasing its versatility beyond biological and industrial applications .
Mechanism of Action
Target of Action
It is known that bromomethyl compounds can interact with dna . They can crosslink and intercalate with DNA, affecting its structure and function .
Mode of Action
Bromomethyl compounds, in general, are known to interact with dna through crosslinking and intercalation . Crosslinking involves the formation of covalent bonds between the compound and DNA, which can interfere with DNA replication and transcription. Intercalation refers to the insertion of the compound between DNA base pairs, which can distort the DNA helix and inhibit its normal functions .
Biochemical Pathways
The interaction of bromomethyl compounds with dna can potentially affect various biochemical pathways related to dna replication, transcription, and repair . The disruption of these pathways can lead to cell cycle arrest, apoptosis, or changes in gene expression .
Pharmacokinetics
Pharmacokinetics is a crucial aspect of drug action, influencing the drug’s bioavailability, efficacy, and safety . It involves the study of how the body affects a specific substance after administration .
Result of Action
These may include cell cycle arrest, apoptosis, or changes in gene expression, depending on the extent of DNA damage and the cell’s ability to repair it .
Action Environment
The action environment can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .
properties
IUPAC Name |
5-(bromomethyl)-2,1,3-benzoxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-4-5-1-2-6-7(3-5)10-11-9-6/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUJFLTNYWUEROF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NON=C2C=C1CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370812 |
Source
|
| Record name | 5-(bromomethyl)-2,1,3-benzoxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60370812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromomethyl)-2,1,3-benzoxadiazole | |
CAS RN |
32863-31-3 |
Source
|
| Record name | 5-(bromomethyl)-2,1,3-benzoxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60370812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(bromomethyl)-2,1,3-benzoxadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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